N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-ethoxyphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H15N3OS/c1-2-20-15-6-4-3-5-13(15)18-16-19-14(11-21-16)12-7-9-17-10-8-12/h3-11H,2H2,1H3,(H,18,19)
• InChI Key: JERJZCOBSKQCRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine, also known as EPTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPTA is a thiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is not fully understood. However, studies have suggested that this compound may exert its biological activities through the inhibition of enzymes involved in various cellular processes. For example, this compound has been found to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and reduce the expression of pro-inflammatory cytokines. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is its broad spectrum of biological activities. This compound has been found to exhibit activities against various types of cancer cells, bacteria, and viruses. Another advantage is its relatively simple synthesis method. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine. One area of interest is the development of this compound-based metal complexes with enhanced catalytic activity. Another area of interest is the investigation of the potential use of this compound as a therapeutic agent for various diseases. Additionally, the development of more efficient synthesis methods for this compound could lead to its increased use in various fields.
Conclusion:
In conclusion, this compound is a compound that has shown potential applications in various fields, including medicinal chemistry, material science, and agriculture. This compound has been found to exhibit anticancer, antimicrobial, and antiviral activities. The mechanism of action of this compound is not fully understood, but studies have suggested that it may exert its biological activities through the inhibition of enzymes involved in various cellular processes. This compound has several advantages, including its broad spectrum of biological activities and relatively simple synthesis method, but also has limitations, such as its poor solubility in water. There are several future directions for research on this compound, including the development of this compound-based metal complexes and investigation of its potential use as a therapeutic agent.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has shown potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been found to exhibit anticancer, antimicrobial, and antiviral activities. In material science, this compound has been used to synthesize metal complexes that have potential applications in catalysis and sensing. In agriculture, this compound has been used as a fungicide and insecticide.